LUF5834
LUF5834
LUF5834 is a potent nonribose agonist, activating A2A and A2B adenosine receptor.
Brand Name:
Vulcanchem
CAS No.:
333962-91-7
VCID:
VC0533761
InChI:
InChI=1S/C17H12N6OS/c18-7-12-15(10-1-3-11(24)4-2-10)13(8-19)17(23-16(12)20)25-9-14-21-5-6-22-14/h1-6,24H,9H2,(H2,20,23)(H,21,22)
SMILES:
C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC3=NC=CN3)N)C#N)O
Molecular Formula:
C17H12N6OS
Molecular Weight:
348.4 g/mol
LUF5834
CAS No.: 333962-91-7
Cat. No.: VC0533761
Molecular Formula: C17H12N6OS
Molecular Weight: 348.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LUF5834 is a potent nonribose agonist, activating A2A and A2B adenosine receptor. |
|---|---|
| CAS No. | 333962-91-7 |
| Molecular Formula | C17H12N6OS |
| Molecular Weight | 348.4 g/mol |
| IUPAC Name | 2-amino-4-(4-hydroxyphenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile |
| Standard InChI | InChI=1S/C17H12N6OS/c18-7-12-15(10-1-3-11(24)4-2-10)13(8-19)17(23-16(12)20)25-9-14-21-5-6-22-14/h1-6,24H,9H2,(H2,20,23)(H,21,22) |
| Standard InChI Key | OFHKDLYFKPBXER-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC3=NC=CN3)N)C#N)O |
| Canonical SMILES | C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC3=NC=CN3)N)C#N)O |
| Appearance | Solid powder |
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